Cas no 1913-72-0 (5,7-dimethylpyrido2,3-dpyrimidin-4(3H)-one)
5,7-Dimethylpyrido[2,3-d]pyrimidin-4(3H)-one is a heterocyclic compound featuring a fused pyridine-pyrimidinone core structure. Its key advantages include high purity and stability, making it suitable for pharmaceutical and agrochemical research applications. The dimethyl substitution at the 5- and 7-positions enhances its electronic properties, facilitating its use as a versatile intermediate in medicinal chemistry. This compound exhibits potential as a scaffold for developing kinase inhibitors and other biologically active molecules due to its rigid, planar structure. Its well-defined synthetic pathway allows for consistent batch-to-batch reproducibility, ensuring reliability in experimental and industrial settings.
1913-72-0 structure
Product name:5,7-dimethylpyrido2,3-dpyrimidin-4(3H)-one
CAS No:1913-72-0
MF:C9H9N3O
MW:175.18726
MDL:MFCD00138563
CID:181523
5,7-dimethylpyrido2,3-dpyrimidin-4(3H)-one Chemical and Physical Properties
Names and Identifiers
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- 5,7-Dimethylpyrido[2,3-d]pyrimidin-4(3H)-one
- 5,7-dimethyl-1H-pyrido[2,3-d]pyrimidin-4-one
- Pyrido[2,3-d]pyrimidin-4(3H)-one,5,7-dimethyl-
- 5,7-dimethyl-3H-pyrido[2,3-d]pyrimidin-4-one
- 5,7-dimethyl-3-hydropyridino[2,3-d]pyrimidin-4-one
- 5,7-Dimethyl-4-hydroxypyrido[2,3-d]pyrimidine
- 5,7-dimethylpyrido[2,3-d]pyrimidin-4(3H)-one(SALTDATA: FREE)
- 5,7-dimethylpyrido2,3-dpyrimidin-4(3H)-one
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- MDL： MFCD00138563
- Inchi： InChI=1S/C9H9N3O/c1-5-3-6(2)12-8-7(5)9(13)11-4-10-8/h3-4H,1-2H3,(H,10,11,12,13)
- InChI Key： HWGAGILTAOQBPD-UHFFFAOYSA-N
- SMILES： CC1=CC(=NC2=C1C(=NC=N2)O)C
Computed Properties
- Exact Mass: 175.07500
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: 40
- XLogP3: 0.7
- Surface Charge: 0
Experimental Properties
- Color/Form: Light beige powder
- Density: 1.2065 (rough estimate)
- Melting Point: 330 °C
- Boiling Point: 306.48°C (rough estimate)
- Refractive Index: 1.6500 (estimate)
- PSA: 58.64000
- LogP: 0.93490
- Solubility: Not determined
5,7-dimethylpyrido2,3-dpyrimidin-4(3H)-one Security Information
5,7-dimethylpyrido2,3-dpyrimidin-4(3H)-one Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5,7-dimethylpyrido2,3-dpyrimidin-4(3H)-one Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB223356-1 g |
5,7-Dimethylpyrido[2,3-d]pyrimidin-4(3H)-one; 95% |
1913-72-0 | 1g |
€289.80 | 2023-02-22 | ||
| TRC | D502895-500mg |
5,7-dimethylpyrido[2,3-d]pyrimidin-4(3H)-one |
1913-72-0 | 500mg |
$ 230.00 | 2022-06-05 | ||
| Apollo Scientific | OR32009-1g |
5,7-Dimethyl-3H,4H-pyrido[2,3-d]pyrimidin-4-one |
1913-72-0 | 95% | 1g |
£233.00 | 2025-02-20 | |
| abcr | AB223356-250 mg |
5,7-Dimethylpyrido[2,3-d]pyrimidin-4(3H)-one; 95% |
1913-72-0 | 250MG |
€193.50 | 2023-02-22 | ||
| TRC | D502895-100mg |
5,7-dimethylpyrido[2,3-d]pyrimidin-4(3H)-one |
1913-72-0 | 100mg |
$ 65.00 | 2022-06-05 | ||
| Chemenu | CM275718-1g |
5,7-Dimethylpyrido[2,3-d]pyrimidin-4(3H)-one |
1913-72-0 | 95% | 1g |
$*** | 2023-03-30 | |
| A2B Chem LLC | AE83117-1g |
5,7-Dimethyl-4-hydroxypyrido[2,3-d]pyrimidine |
1913-72-0 | 95% | 1g |
$391.00 | 2024-04-20 | |
| A2B Chem LLC | AE83117-250mg |
5,7-Dimethyl-4-hydroxypyrido[2,3-d]pyrimidine |
1913-72-0 | 95% | 250mg |
$143.00 | 2024-04-20 | |
| eNovation Chemicals LLC | Y1257704-250mg |
5,7-DIMETHYLPYRIDO[2,3-D]PYRIMIDIN-4(3H)-ONE |
1913-72-0 | 95% | 250mg |
$185 | 2024-06-06 | |
| 1PlusChem | 1P00ADE5-1g |
5,7-DIMETHYLPYRIDO[2,3-D]PYRIMIDIN-4(3H)-ONE |
1913-72-0 | 95% | 1g |
$445.00 | 2024-06-17 |
5,7-dimethylpyrido2,3-dpyrimidin-4(3H)-one Related Literature
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Michael K McMullen,Julie M Whitehouse,Gillian Shine,Peter A Whitton,Anthony Towell Food Funct., 2012,3, 931-940
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2. Back matter
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Zhenwei Wang,Husam N. Alshareef J. Mater. Chem. A, 2018,6, 10176-10183
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Brandon A. Vara,Matthieu Jouffroy,Gary A. Molander Chem. Sci., 2017,8, 530-535
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Jyh-Herng Ruei,Patteti Venukumar,Arun B. Ingle,Kwok-Kong Tony Mong Chem. Commun., 2015,51, 5394-5397
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1913-72-0)5,7-dimethylpyrido2,3-dpyrimidin-4(3H)-one
Purity:99%/99%
Quantity:250mg/1g
Price ($):160.0/456.0